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Compound of Interest

Compound Name: Pent-4-ynal

Cat. No.: B2653755

For Researchers, Scientists, and Drug Development Professionals
Introduction

Pent-4-ynal, also known as 4-pentynal, is a bifunctional organic compound featuring both a
terminal alkyne and an aldehyde functional group. This unique structure makes it a valuable
intermediate and building block in organic synthesis, particularly for constructing more complex
molecules with specific architectures. Its reactivity, stemming from both the alkyne and
aldehyde moieties, allows it to participate in a diverse range of chemical transformations,
including cyclizations, substitutions, and nucleophilic additions. This guide provides a
comprehensive overview of the commercial availability of Pent-4-ynal, typical purity levels, and
detailed experimental protocols for its synthesis and analysis, tailored for professionals in
research and drug development.

Commercial Availability and Suppliers

Pent-4-ynal is readily available from a variety of chemical suppliers, catering to research and
development needs. It is typically sold in quantities ranging from milligrams to several grams.
While some suppliers offer the compound as a neat yellow oll, it is also commercially available
as a solution in dichloromethane (DCM), often at a concentration of 30% wi/w.

Table 1: Commercial Availability of Pent-4-ynal
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Supplier Typical Purity Available Forms Notes
) ) o Distributes for BLD
Sigma-Aldrich 95% Liquid
Pharmatech.
Liquid (stabilized with Lists offerings from 11
Molport 95% ) )
TEA) different suppliers.
o Available in quantities
AChemBlock 95% Liquid
from 250mg to 5g.
o Liquid; Solution in Provides product with
CymitQuimica 97% .
DCM a stated purity of 97%.
Offers custom
) ] ] N synthesis and
Simson Pharma High Quality Not specified ) -
provides a Certificate
of Analysis.
Provides the product
Pharmaffiliates High Purity Not specified with a Certificate of

Analysis.

Note: Availability and purity can vary by batch and supplier. It is recommended to consult the
supplier's Certificate of Analysis (CoA) for specific lot information.

Purity, Characterization, and Quality Control

The purity of Pent-4-ynal is critical for its successful application in sensitive synthetic
procedures. Commercially, it is most commonly offered with a purity of 95-97%. Due to the
reactive nature of the aldehyde group, storage under an inert atmosphere and at low
temperatures (typically -20°C) is recommended to maintain its purity.

Table 2: Physicochemical Properties of Pent-4-ynal
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Property Value Source
CAS Number 18498-59-4

Molecular Formula CsHeO

Molecular Weight 82.10 g/mol

Appearance Colorless to yellow liquid

Boiling Point 125-126 °C

Density 0.891 g/mL

IUPAC Name pent-4-ynal

SMILES C#CCCC=0

Experimental Protocols
Synthesis of Pent-4-ynal via Swern Oxidation

For researchers requiring a custom synthesis or a freshly prepared sample, the Swern
oxidation of 4-pentyn-1-ol is a reliable method that yields the product in high purity.

Overall Reaction:
Figure 1. Synthesis of Pent-4-ynal.
Methodology:

e Activator Formation: To a solution of oxalyl chloride (104.6 mmol) in anhydrous methylene
chloride (DCM, 200 mL) cooled to -78°C under an argon atmosphere, add dimethylsulfoxide
(DMSO, 209.2 mmol) dissolved in DCM (40 mL) dropwise over 20 minutes. Stir the resulting
mixture for 30 minutes.

 Alcohol Oxidation: Add 4-pentyn-1-ol (95.1 mmol) dissolved in DCM (80 mL) to the reaction
mixture over 10 minutes. Continue stirring at -78°C for an additional 60 minutes.

e Quenching: Add triethylamine (475.5 mmol) to the reaction mixture at -78°C. Stir for 60
minutes, then allow the mixture to warm to 10°C over one hour.
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Workup: Add water (200 mL) to the reaction vessel and separate the organic and aqueous
layers. Acidify the aqueous layer with 1% aqueous HCI (saturated with NaCl) and back-
extract with DCM (3 x 100 mL).

Purification: Combine all organic layers and wash sequentially with 1% HCI in saturated
brine (6 x 100 mL), 5% sodium bicarbonate solution (2 x 50 mL), and finally brine (2 x 50
mL). Dry the organic phase over magnesium sulfate (MgSQOa).

Isolation: Remove the solvent by rotary evaporation (at 30°C) to yield Pent-4-ynal as a
yellow oil (typical yield: ~92%).

Purity Assessment by Thin-Layer Chromatography
(TLC)

TLC is a quick and effective method to assess the purity of the synthesized product and

monitor reaction progress.

Methodology:

Plate Preparation: Use a silica gel TLC plate (e.qg., Silica Gel 60 F254).
Mobile Phase: Prepare a solvent system of 90% hexane and 10% ethyl acetate.

Spotting: Dissolve a small amount of the crude or purified product in a suitable solvent (e.g.,
DCM). Spot the solution onto the baseline of the TLC plate alongside a spot of the starting
material (4-pentyn-1-ol) for comparison.

Development: Place the TLC plate in a developing chamber containing the mobile phase.
Allow the solvent front to travel up the plate.

Visualization: Remove the plate, allow it to dry, and visualize the spots under a UV lamp. The
expected Rf value for Pent-4-ynal in this system is approximately 0.43. A single spot
indicates high purity, whereas multiple spots suggest the presence of impurities or unreacted
starting material.

Experimental and Synthetic Workflow
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Pent-4-ynal's primary role in a research context is as a reactive intermediate. There are no
well-documented signaling pathways where it acts as a primary effector; rather, it is a tool for
chemical synthesis. The following workflow illustrates its typical lifecycle in a research project,
from procurement to its use in generating a target molecule.

Figure 2. General workflow for using Pent-4-ynal in a research setting.

This workflow highlights critical decision points for a researcher, from initial quality assessment
to the final application of the synthesized product. The bifunctional nature of Pent-4-ynal allows
it to be a precursor in various synthetic strategies aimed at producing novel compounds for
drug discovery and materials science.

 To cite this document: BenchChem. [Pent-4-ynal: A Technical Guide to Commercial
Availability, Purity, and Synthetic Application]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b2653755#commercial-availability-and-purity-of-
pent-4-ynal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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